2,6-diamino-4-(4-hydroxy-3-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile

• CAS RN: 312510-13-7
• Molecular Formula: C14H12N4O2S
• Molecular Weight: 300.34 g/mol
• IUPAC Name: 2,6-diamino-4-(4-hydroxy-3-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile
• InChI: InChI=1S/C14H12N4O2S/c1-20-11-4-7(2-3-10(11)19)12-8(5-15)13(17)21-14(18)9(12)6-16/h2-4,12,19H,17-18H2,1H3
• InChI Key: DHYHCGKDZLCHFN-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C2C(=C(SC(=C2C#N)N)N)C#N)O

Description

2,6-diamino-4-(4-hydroxy-3-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile is a chemical compound that has attracted significant attention in scientific research. The compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied.

Scientific Research Applications

2,6-diamino-4-(4-hydroxy-3-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile has been studied for its potential applications in scientific research. The compound has been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. Additionally, the compound has been shown to have anticancer properties, making it a potential candidate for the development of new cancer treatments.

Mechanism of Action

The mechanism of action of 2,6-diamino-4-(4-hydroxy-3-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile is not fully understood. However, studies have shown that the compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. The compound has also been found to inhibit the growth of bacteria by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
Studies have shown that 2,6-diamino-4-(4-hydroxy-3-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile has biochemical and physiological effects. The compound has been found to induce oxidative stress in cancer cells, leading to cell death. Additionally, the compound has been found to inhibit the growth of biofilms, making it a potential candidate for the development of new antibacterial agents.

Advantages and Limitations for Lab Experiments

The advantages of using 2,6-diamino-4-(4-hydroxy-3-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile in lab experiments include its antimicrobial and anticancer properties. The compound can be used to test the efficacy of new antibiotics and cancer treatments. However, the limitations of using the compound in lab experiments include its toxicity and potential side effects.

Future Directions

There are several future directions for the study of 2,6-diamino-4-(4-hydroxy-3-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile. One direction is the development of new antibiotics and cancer treatments based on the compound. Another direction is the study of the compound's potential side effects and toxicity. Additionally, the compound could be used in the development of new antibacterial agents that target biofilms. Further studies could also be done to fully understand the mechanism of action of the compound.
In conclusion, 2,6-diamino-4-(4-hydroxy-3-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile is a chemical compound that has potential applications in scientific research. The compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied. The compound has advantages and limitations for lab experiments, and there are several future directions for its study.

Synthesis Methods

The synthesis of 2,6-diamino-4-(4-hydroxy-3-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile has been achieved using different methods. One of the methods involves the reaction of 2,6-diamino-4-(4-hydroxy-3-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile with a mixture of sodium methoxide and dimethylformamide. Another method involves the reaction of 2,6-diamino-4-(4-hydroxy-3-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile with a mixture of sodium hydride and dimethylformamide. The yield of the compound varies depending on the method used.